Cas no 68267-11-8 (1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester)
68267-11-8 structure
Product Name:1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
CAS No:68267-11-8
MF:C16H14O6
MW:302.278765201569
CID:863107
Update Time:2023-11-19
1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-tricarbomethoxynaphthalene
- Trimethyl 1,2,5-naphthalenetricarboxylate
- CID 101078630
- 1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester
-
- Inchi: 1S/C16H14O6/c1-20-14(17)11-6-4-5-10-9(11)7-8-12(15(18)21-2)13(10)16(19)22-3/h4-8H,1-3H3
- InChI Key: RMRICAQKLFKTGZ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=CC=C2C(C(=O)OC)=CC=CC2=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 446
- Topological Polar Surface Area: 78.9
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Boiling Point: 412.0±25.0 °C(Predicted)
1,2,5-Naphthalenetricarboxylic acid, 1,2,5-trimethyl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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